Cas no 35461-75-7 (Benzoic acid,2-[(acetyloxy)methyl]-)

• Product Name: Benzoic acid,2-[(acetyloxy)methyl]-
• CAS No: 35461-75-7
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 310822
• PubChem ID: 169696
• Update Time: 2025-06-07

Benzoic acid,2-[(acetyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(acetyloxy)methyl]-
• 2-(acetyloxymethyl)benzoic acid
• 2-(Acetoxymethyl)benzoic acid
• 2-[(ACETYLOXY)METHYL]BENZOIC ACID
• AKOS025295215
• CS-0121032
• SCHEMBL2652361
• DTXSID80188976
• Benzoic acid, 2-((acetyloxy)methyl)-
• 35461-75-7
• DTXCID40111467

• Inchi： 1S/C10H10O4/c1-7(11)14-6-8-4-2-3-5-9(8)10(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： PBAFFKDGFHOMBF-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 194.0579
• Monoisotopic Mass: 194.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.254
• Boiling Point: 317.4°Cat760mmHg
• Flash Point: 124.8°C
• Refractive Index: 1.547
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls